Cas no 1807192-24-0 ((3-Bromo-4-fluoropyridin-2-yl)methanol)

• Product Name: (3-Bromo-4-fluoropyridin-2-yl)methanol
• CAS No: 1807192-24-0
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 6329714
• PubChem ID: 130777761
• Update Time: 2025-10-12

(3-Bromo-4-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1807192-24-0
• (3-bromo-4-fluoropyridin-2-yl)methanol
• EN300-26233224
• (3-Bromo-4-fluoropyridin-2-yl)methanol

• Inchi： 1S/C6H5BrFNO/c7-6-4(8)1-2-9-5(6)3-10/h1-2,10H,3H2
• InChI Key： GBMBLWDMCYKLLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CO)F

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on (3-Bromo-4-fluoropyridin-2-yl)methanol

Introduction to (3-Bromo-4-fluoropyridin-2-yl)methanol (CAS No. 1807192-24-0)

(3-Bromo-4-fluoropyridin-2-yl)methanol, with the CAS number 1807192-24-0, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which have garnered considerable attention due to their versatile applications in medicinal chemistry. The presence of both bromo and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The structural features of (3-Bromo-4-fluoropyridin-2-yl)methanol make it particularly useful in the development of novel therapeutic agents. The hydroxymethyl group at the 2-position provides a handle for further functionalization, allowing chemists to introduce various pharmacophores. This flexibility has been exploited in numerous synthetic strategies aimed at creating molecules with improved pharmacokinetic properties and enhanced biological activity.

In recent years, there has been a surge in research focused on halogenated pyridines due to their role in designing small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that compounds containing the 3-bromo and 4-fluoro substituents exhibit potent activity against enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer, inflammation, and infectious disorders, making them attractive targets for drug development.

One notable application of (3-Bromo-4-fluoropyridin-2-yl)methanol is in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways. Inhibiting these enzymes can disrupt aberrant signaling networks associated with diseases such as leukemia and breast cancer. Researchers have leveraged the reactivity of this compound to develop novel inhibitors that exhibit high selectivity and low toxicity. For example, derivatives of (3-Bromo-4-fluoropyridin-2-yl)methanol have been shown to inhibit tyrosine kinases by binding to their active sites and blocking substrate phosphorylation.

The utility of this compound extends beyond kinase inhibition. It has also been employed in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and targeting viral enzymes or proteins can provide effective therapeutic strategies. The structural motif present in (3-Bromo-4-fluoropyridin-2-yl)methanol has been incorporated into molecules designed to interfere with viral protease activity or RNA synthesis. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, (3-Bromo-4-fluoropyridin-2-yl)methanol has shown promise in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The presence of both bromo and fluoro substituents enhances the bioactivity of these compounds, making them more effective at lower concentrations. Researchers are exploring derivatives of this compound as potential candidates for next-generation crop protection agents.

The synthesis of (3-Bromo-4-fluoropyridin-2-yl)methanol itself is an interesting challenge that has been addressed by several research groups. One common approach involves the bromination and fluorination of a pyridine precursor followed by selective hydroxylation. Advances in synthetic methodologies have enabled the production of this compound in high yields and purity, facilitating its use in downstream applications. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in constructing the desired framework.

The growing interest in halogenated pyridines has also spurred innovation in computational chemistry and drug design. Molecular modeling studies have helped researchers understand how these compounds interact with biological targets at the atomic level. This information is crucial for designing molecules with optimized binding affinities and selectivity. By leveraging computational tools, scientists can predict the efficacy of potential drug candidates before conducting expensive wet-lab experiments.

In conclusion, (3-Bromo-4-fluoropyridin-2-yl)methanol (CAS No. 1807192-24-0) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into halogenated pyridines underscores their importance as building blocks for next-generation drugs and pesticides. As our understanding of these compounds continues to grow, so too will their applications across multiple disciplines.